4-Bromoisoxazol-5-amine
Overview
Description
4-Bromoisoxazol-5-amine is a chemical compound with the molecular formula C3H3BrN2O . It is a derivative of isoxazole, a five-membered heterocyclic moiety commonly found in many commercially available drugs .
Synthesis Analysis
Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts . The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Molecular Structure Analysis
The molecular structure of 4-Bromoisoxazol-5-amine consists of a five-membered ring containing one oxygen atom and one nitrogen atom at adjacent positions . The molecular weight of this compound is 162.97 .Scientific Research Applications
Drug Discovery
Isoxazole, a five-membered heterocyclic moiety, is commonly found in many commercially available drugs . The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research .
Eco-friendly Synthetic Strategies
Given the significance of isoxazoles, it’s important to develop new eco-friendly synthetic strategies . Most synthetic methods employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction . However, the disadvantages associated with metal-catalyzed reactions include high costs, low abundance, toxicity, significant generation of waste, and difficulty to separate from the reaction mixtures . Therefore, alternate metal-free synthetic routes are being developed .
Biological Activities
Isoxazole derivatives have shown a wide spectrum of biological activities and therapeutic potential . They have been found to have analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant properties .
Hsp90 and HDAC6 Inhibitory Activity
4,5,6,7-tetrahydro-isoxazolo-[4,5-c]pyridine compounds have been reported to have Hsp90 and HDAC6 inhibitory activity . The N-5 substitution with a 2,4-resorcinol carboxamide appeared to be crucial for activity .
Chemical Diversity
Functionalized heterocyclic scaffolds like isoxazoles are significant to medicinal chemists as they provide the ability to expand the available drug-like chemical space, which bind to the biological targets based on their chemical diversity .
Anticancer Drug Design
Isoxazoles have been used in the design of anticancer drugs . The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research .
Safety and Hazards
While specific safety and hazard information for 4-Bromoisoxazol-5-amine is not available, general precautions for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Future Directions
In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . Given their enormous significance, it is imperative to develop new eco-friendly synthetic strategies . This includes the potential application of metal-free synthetic routes for the synthesis of isoxazoles .
Mechanism of Action
Target of Action
4-Bromoisoxazol-5-amine, also known as 4-bromo-1,2-oxazol-5-amine, has been found to exhibit antagonistic activity against the GABA A receptor . The GABA A receptor is a potential target for the treatment of epilepsy, anxiety, and sleep disorders .
Mode of Action
It is known that the interaction results in changes in the receptor’s function, potentially altering the transmission of signals in the nervous system .
Biochemical Pathways
Given its interaction with the gaba a receptor, it is likely that it affects the gabaergic system, which plays a crucial role in inhibitory neurotransmission .
Result of Action
The molecular and cellular effects of 4-Bromoisoxazol-5-amine’s action are likely to be related to its antagonistic activity against the GABA A receptor. This could result in changes in neuronal excitability and neurotransmission, potentially affecting various neurological processes .
properties
IUPAC Name |
4-bromo-1,2-oxazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3BrN2O/c4-2-1-6-7-3(2)5/h1H,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHYZYNGBKVRPNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NOC(=C1Br)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.97 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromoisoxazol-5-amine | |
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